Cas no 1536121-81-9 (N-methylthieno3,2-bpyridin-7-amine)

• Product Name: N-methylthieno3,2-bpyridin-7-amine
• CAS No: 1536121-81-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 5909062
• PubChem ID: 66355823
• Update Time: 2025-10-29

N-methylthieno3,2-bpyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridin-7-amine, N-methyl-
• N-methylthieno3,2-bpyridin-7-amine
• N-methylthieno[3,2-b]pyridin-7-amine
• SCHEMBL18879043
• AKOS015700557
• 1536121-81-9
• EN300-1644658
• CS-0301376

• Inchi： 1S/C8H8N2S/c1-9-6-2-4-10-7-3-5-11-8(6)7/h2-5H,1H3,(H,9,10)
• InChI Key： SZTXIJXDEPIRMN-UHFFFAOYSA-N
• SMILES： C12C=CSC1=C(NC)C=CN=2

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 323.7±22.0 °C(Predicted)
• pka: 9.36±0.40(Predicted)

Additional information on N-methylthieno3,2-bpyridin-7-amine

N-methylthieno[3,2-b][1,5]pyridin-7-amine (CAS No. 1536121-81-9): An Emerging Compound in Medicinal Chemistry

N-methylthieno[3,2-b][1,5]pyridin-7-amine (CAS No. 1536121-81-9) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-methylthieno[3,2-b][1,5]pyridin-7-amine is characterized by a thienopyridine core with a methyl group attached to the nitrogen atom at the 7-position. This specific substitution pattern imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development. Recent studies have highlighted its potential as a modulator of various biological pathways, particularly those involved in inflammation and cancer.

In the context of inflammation, N-methylthieno[3,2-b][1,5]pyridin-7-amine has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to modulate cytokine production suggests its potential as a therapeutic agent for these conditions.

Furthermore, research has demonstrated that N-methylthieno[3,2-b][1,5]pyridin-7-amine possesses anti-cancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These pathways are often dysregulated in cancer cells, leading to uncontrolled cell proliferation and resistance to apoptosis. By inhibiting these pathways, N-methylthieno[3,2-b][1,5]pyridin-7-amine may offer a novel approach to cancer therapy.

In addition to its anti-inflammatory and anti-cancer activities, N-methylthieno[3,2-b][1,5]pyridin-7-amine has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and ischemia-reperfusion injury. These findings suggest that this compound may have therapeutic potential in neurological disorders such as Alzheimer's disease and stroke.

The pharmacokinetic properties of N-methylthieno[3,2-b][1,5]pyridin-7-amine have also been studied to assess its suitability for drug development. Initial studies indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic efficacy.

Despite its promising therapeutic potential, the development of N-methylthieno[3,2-b][1,5]pyridin-7-amine as a clinical candidate is still in its early stages. Ongoing research is focused on optimizing its chemical structure to improve potency and selectivity while minimizing potential side effects. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in various disease models.

In conclusion, N-methylthieno[3,2-b][1,5]pyridin-7-amine (CAS No. 1536121-81-9) represents an exciting opportunity in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological properties, it holds promise as a valuable tool for the development of novel therapies for inflammatory diseases, cancer, and neurological disorders.